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Compound of Interest

Compound Name: Edopc

Cat. No.: B1243363

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-dioleoyl-sn-glycero-3-
ethylphosphocholine (EDOPC), a cationic phospholipid instrumental in non-viral gene delivery
research. This document details its chemical properties, synthesis, mechanism of action, and
experimental applications, with a focus on its synergistic effects with other lipids for enhanced
transfection efficiency.

Core Properties of EDOPC

EDOPC, also known as 1,2-dioleoyl-sn-glycero-3-ethylphosphocholine, is a synthetic cationic
lipid. Its structure comprises a glycerol backbone with two oleoyl fatty acid chains, and a
phosphocholine head group modified with an ethyl group. This positive charge is crucial for its
function in binding and compacting negatively charged nucleic acids, such as plasmid DNA and
SiRNA, to form lipoplexes.
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Property Value Reference

) 1,2-dioleoyl-sn-glycero-3-
Full Chemical Name i ] [1][2]
ethylphosphocholine chloride

Synonyms EDOPC, DOEPC, 18:1-EPC [1][2]
474945-24-9 (for the chloride

CAS Number [1][2]
salt)

Molecular Formula C46HB89NOSP - CI [1][2]

Molecular Weight 850.6 g/mol [1][2]

Synthesis of EDOPC

While a detailed, step-by-step synthesis protocol for EDOPC is not readily available in the
public domain, the synthesis of structurally similar phospholipids provides a general framework.
The synthesis of related compounds, such as 1,2-dioleoyl-sn-glycero-3-phosphocholine,
typically involves the acylation of sn-glycero-3-phosphocholine. The ethylation of the phosphate
group to yield EDOPC would be a subsequent or alternative step in a multi-stage synthesis,
likely involving a reaction with an ethylating agent.

Mechanism of Action in Gene Transfection

The primary application of EDOPC is in the field of gene therapy as a non-viral vector for the
delivery of nucleic acids into cells. The mechanism of action can be broken down into several
key stages:

o Lipoplex Formation: The positively charged headgroup of EDOPC interacts electrostatically
with the negatively charged phosphate backbone of nucleic acids (e.g., DNA, RNA). This
interaction leads to the condensation of the nucleic acid and the formation of stable,
nanoparticle-sized complexes known as lipoplexes.

o Cellular Uptake: The net positive charge of the EDOPC-containing lipoplexes facilitates their
binding to the negatively charged cell surface. The primary route of cellular entry is through
endocytosis. The specific endocytic pathway can vary depending on the cell type and the
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physicochemical properties of the lipoplex, but generally involves clathrin-mediated or
caveolae-mediated endocytosis.

o Endosomal Escape: Once inside the cell, the lipoplex is enclosed within an endosome. For
successful transfection to occur, the nucleic acid must be released from the endosome into
the cytoplasm before it is degraded by lysosomal enzymes. The cationic lipids are thought to
interact with the anionic lipids of the endosomal membrane, leading to membrane
destabilization and the release of the lipoplex into the cytoplasm.

e Nuclear Entry (for DNA): For gene expression to occur from plasmid DNA, the DNA must
traverse the cytoplasm and enter the nucleus. This is a significant barrier to efficient
transfection, and the exact mechanisms are not fully elucidated but are thought to be aided
by nuclear localization signals or occur during cell division when the nuclear envelope breaks
down.

The following diagram illustrates the general cellular uptake pathway of lipoplexes:
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Cellular uptake pathway of EDOPC lipoplexes.
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Experimental Protocols and Data

EDOPC is often used in combination with other lipids to enhance transfection efficiency. A
notable example is its synergistic use with dilauroylethylphosphatidylcholine (EDLPC).

Preparation of EDOPC/EDLPC Liposomes

A common method for preparing liposomes for transfection is the thin-film hydration method.
Methodology:

e Lipid Mixture Preparation: EDOPC and EDLPC are mixed in a desired molar ratio (e.g., a 6:4
w/w mixture of EDLPC/EDOPC has been shown to be effective for transfecting human
umbilical artery endothelial cells (HUAEC)). The lipids are dissolved in a suitable organic
solvent, such as chloroform or a chloroform/methanol mixture, in a round-bottom flask.

e Thin Film Formation: The organic solvent is removed under a stream of inert gas (e.g.,
nitrogen or argon) while rotating the flask. This process leaves a thin, uniform lipid film on the
inner surface of the flask. The flask is then placed under a high vacuum for at least one hour
to remove any residual solvent.

o Hydration: The lipid film is hydrated with an aqueous buffer (e.g., sterile nuclease-free water
or a buffered solution) to a final desired lipid concentration. The hydration process is typically
carried out by vortexing or gentle agitation, resulting in the formation of multilamellar vesicles
(MLVs).

e Vesicle Sizing (Optional but Recommended): To obtain unilamellar vesicles of a more
uniform size, the MLV suspension can be subjected to sonication or extrusion through
polycarbonate membranes with a defined pore size (e.g., 100 nm).

Transfection Protocol using EDOPC/EDLPC Lipoplexes

The following is a general protocol for the transfection of adherent cells in a 6-well plate format.
Optimization is crucial for different cell types and plasmid constructs.

Methodology:
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o Cell Seeding: Plate cells in a 6-well plate at a density that will result in 70-90% confluency at
the time of transfection.

 Lipoplex Formation:

o For each well to be transfected, dilute a specific amount of plasmid DNA (e.g., 2.5 pg) into
a serum-free medium (e.g., Opti-MEM®).

o In a separate tube, dilute the EDOPC/EDLPC liposome suspension into the same serum-
free medium. The lipid-to-DNA ratio is a critical parameter to optimize.

o Combine the diluted DNA and diluted liposomes, mix gently, and incubate at room
temperature for 15-30 minutes to allow for the formation of lipoplexes.

e Transfection:

o Remove the growth medium from the cells and wash with phosphate-buffered saline
(PBS).

o Add the lipoplex-containing medium to the cells.
o Incubate the cells with the lipoplexes for 4-6 hours at 37°C in a CO2 incubator.
e Post-Transfection:

o After the incubation period, remove the transfection medium and replace it with a fresh,
complete growth medium.

o Incubate the cells for 24-72 hours to allow for gene expression.

e Analysis of Transfection Efficiency: Transfection efficiency can be assessed using various
methods, such as fluorescence microscopy or flow cytometry if a fluorescent reporter gene
(e.g., GFP) is used, or by quantifying the expression of the transfected gene using methods
like gqRT-PCR or western blotting.

The following workflow diagram outlines the key steps in a typical gene transfection experiment
using EDOPC lipoplexes:
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Experimental workflow for gene transfection.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1243363?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Concluding Remarks

EDOPC is a valuable tool for researchers in the field of gene delivery. Its ability to efficiently
form lipoplexes with nucleic acids and facilitate their entry into cells makes it a cornerstone of
many non-viral transfection studies. The synergistic effects observed when combined with
other lipids, such as EDLPC, highlight the potential for developing highly efficient and cell-type-
specific gene delivery systems. Further research into the precise mechanisms of endosomal
escape and the intracellular fate of EDOPC-containing lipoplexes will undoubtedly pave the
way for the design of even more effective and safer gene therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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